Cas no 32722-89-7 (3H-Phenothiazin-3-one,8-acetyl-)

3H-Phenothiazin-3-one,8-acetyl- structure
32722-89-7 structure
Product Name:3H-Phenothiazin-3-one,8-acetyl-
CAS No:32722-89-7
MF:C14H9NO2S
MW:255.291762113571
CID:314427
PubChem ID:122935
Update Time:2025-04-19

3H-Phenothiazin-3-one,8-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenothiazin-3-one,8-acetyl-
    • 8-Acetyl-3H-phenothiazin-3-one
    • 8-acetylphenothiazin-3-one
    • NS00029323
    • EINECS 251-176-2
    • DTXSID40186397
    • 32722-89-7
    • Inchi: 1S/C14H9NO2S/c1-8(16)9-2-5-13-12(6-9)15-11-4-3-10(17)7-14(11)18-13/h2-7H,1H3
    • InChI Key: ULPPMBLZALUHJB-UHFFFAOYSA-N
    • SMILES: S1C2=CC(C=CC2=NC2C=C(C(C)=O)C=CC1=2)=O

Computed Properties

  • Exact Mass: 255.03547
  • Monoisotopic Mass: 255.035399
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.37
  • Boiling Point: 453.2°Cat760mmHg
  • Flash Point: 227.9°C
  • Refractive Index: 1.701
  • PSA: 46.5
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